7-Chloro-3-hydroxy-2,2-dimethyl-indan-1-one

• Molecular Formula: C11H11ClO2
• Molecular Weight: 210.65 g/mol
• IUPAC Name: 7-chloro-3-hydroxy-2,2-dimethyl-3H-inden-1-one
• InChI: InChI=1S/C11H11ClO2/c1-11(2)9(13)6-4-3-5-7(12)8(6)10(11)14/h3-5,9,13H,1-2H3
• InChI Key: LYCQRLOZNMWVIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C2=C(C1=O)C(=CC=C2)Cl)O)C

Description

7-Chloro-3-hydroxy-2,2-dimethyl-indan-1-one is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of chloro-2,2-dimethyl-indan-1,3-dione (1.82 g, 8.7 mmol) in ethanol (100 mL) at −40° C. is added NaBH4 (100 mg, 2.6 mmol). The reaction is warmed to −20° C. and stirred for 1 hour. The reaction is diluted with saturated aqueous NH4Cl and concentrated in vacuo to remove the volatile organics. The mixture is then diluted with ethyl acetate and the layers are separated. The aqueous layer is extracted an additional time with ethyl acetate and the organic layers are combined, dried over Na2SO4, filtered and concentrated to afford 7-chloro-3-hydroxy-2,2-dimethyl-indan-1-one without the need for further purification; MS: (ESI) m/z 211.15 (M+H)+